Cas no 49744-28-7 (2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-)

• Product Name: 2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-
• CAS No: 49744-28-7
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 334289
• PubChem ID: 162577
• Update Time: 2025-04-19

2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-
• (1Z)-1-[(4-methoxy-2-nitrophenyl)hydrazinylidene]naphthalen-2-one
• 1-[(4-methoxy-2-nitrophenyl)azo]-2-naphthol
• 1-(2'-Nitro-4'-methoxyphenylazo)-2-naphthol
• 1-[(4-methoxy-2-nitrophenyl)azo]-2-naphthaleno
• 1-((4-Methoxy-2-nitrophenyl)azo)-2-naphthol
• 49744-28-7
• DTXSID6068515
• 2-Naphthalenol, 1-[(4-methoxy-2-nitrophenyl)azo]-
• EINECS 256-458-9
• 2-Naphthalenol, 1-((4-methoxy-2-nitrophenyl)azo)-
• AKOS001045028
• Z56871734
• 2-Naphthalenol, 1-(2-(4-methoxy-2-nitrophenyl)diazenyl)-
• NS00019817
• AKOS030698139
• 1-[(1E)-2-(4-METHOXY-2-NITROPHENYL)DIAZEN-1-YL]NAPHTHALEN-2-OL

• Inchi： 1S/C17H13N3O4/c1-24-12-7-8-14(15(10-12)20(22)23)18-19-17-13-5-3-2-4-11(13)6-9-16(17)21/h2-10,21H,1H3/b19-18+
• InChI Key： XKCBOKJVKUTYEH-VHEBQXMUSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 100Ų